(3β)-24-Bromochol-5-en-3-ol
(3β)-24-Bromochol-5-en-3-ol
Brand Name:
Vulcanchem
CAS No.:
74041-57-9
VCID:
VC0042110
InChI:
InChI=1S/C24H39BrO/c1-16(5-4-14-25)20-8-9-21-19-7-6-17-15-18(26)10-12-23(17,2)22(19)11-13-24(20,21)3/h6,16,18-22,26H,4-5,7-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1
SMILES:
CC(CCCBr)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C24H39BrO
Molecular Weight:
423.5 g/mol
(3β)-24-Bromochol-5-en-3-ol
CAS No.: 74041-57-9
Reference Standards
VCID: VC0042110
Molecular Formula: C24H39BrO
Molecular Weight: 423.5 g/mol
| CAS No. | 74041-57-9 |
|---|---|
| Product Name | (3β)-24-Bromochol-5-en-3-ol |
| Molecular Formula | C24H39BrO |
| Molecular Weight | 423.5 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-5-bromopentan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C24H39BrO/c1-16(5-4-14-25)20-8-9-21-19-7-6-17-15-18(26)10-12-23(17,2)22(19)11-13-24(20,21)3/h6,16,18-22,26H,4-5,7-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | SKEJXYMDPZXNQY-OLSVQSNTSA-N |
| Isomeric SMILES | C[C@H](CCCBr)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCCBr)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCCBr)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| PubChem Compound | 13825378 |
| Last Modified | Nov 11 2021 |
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